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Compound Name: (R)-TAPI-2

Cat. No.: B15564838

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-TAPI-2, also known as TAPI-2, is a potent broad-spectrum inhibitor of matrix

metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), with

particularly strong activity against ADAM17 (TACE). Its chemical name is N-(R)-[2-

(Hydroxyaminocarbonyl)methyl]-4-methylpentanoyl-L-t-butyl-alanyl-L-alanine, 2-aminoethyl

Amide. By inhibiting these key enzymes, (R)-TAPI-2 modulates critical cellular processes such

as the shedding of cell surface proteins, including TNF-α, TGF-α, and IL-6 receptor alpha-

subunit. This inhibitory action impacts major signaling pathways, including the Notch and

Epidermal Growth Factor Receptor (EGFR) pathways, making (R)-TAPI-2 a valuable tool for in

vivo studies in various pathological models, including cancer and inflammatory diseases.

These application notes provide an overview of the administration routes and relevant

protocols for the use of (R)-TAPI-2 in animal studies, based on available preclinical data for

TAPI-2 and other related ADAM17 inhibitors.
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Due to the limited availability of comprehensive pharmacokinetic data specifically for (R)-TAPI-
2 in the public domain, the following tables include representative data for other ADAM17

inhibitors used in animal studies to provide a comparative context for experimental design.

Table 1: In Vivo Administration and Dosage of ADAM17 Inhibitors in Rodent Models

Compound Animal Model
Administration
Route

Dosage Study Focus

TMI-005
Mouse (cardiac

fibrosis model)
Oral gavage Not specified Cardiac fibrosis

INCB3619

Mouse (Min

mice, colon

cancer model)

Oral 120 mg/kg/day Colon cancer

Marimastat Mouse Not specified Not specified EGFR activation

Table 2: Pharmacokinetic Parameters of Selected Small Molecule Inhibitors in Rodents

Compound
Animal
Model

Administrat
ion Route

Bioavailabil
ity

Half-life (t½)
Key
Findings

IND24 (2-

aminothiazole

derivative)

Mouse Oral 27-40% Not specified
High brain

concentration

IND81 (2-

aminothiazole

derivative)

Mouse Oral 27-40% Not specified
High brain

concentration

Experimental Protocols
The following protocols are generalized based on common practices for administering small

molecule inhibitors in rodent models and should be adapted based on the specific experimental

design, animal model, and ethical guidelines.
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Protocol 1: Intraperitoneal (IP) Administration of (R)-
TAPI-2 in Mice
Objective: To administer (R)-TAPI-2 systemically to mice for studies on its efficacy in models of

cancer or inflammation.

Materials:

(R)-TAPI-2

Vehicle (e.g., DMSO, saline, or a formulation like 5% propylene glycol, 35% TPGS, and 60%

PEG400)

Sterile syringes (1 mL) and needles (25-30 gauge)

70% ethanol for disinfection

Animal scale

Appropriate animal restraint device

Procedure:

Preparation of Dosing Solution:

Accurately weigh the required amount of (R)-TAPI-2.

Dissolve (R)-TAPI-2 in a minimal amount of a suitable solvent (e.g., DMSO).

Further dilute with a sterile, biocompatible vehicle to the final desired concentration.

Ensure the final concentration of the initial solvent (e.g., DMSO) is well-tolerated by the

animals. The solution should be warmed to room temperature before injection.[1]

Animal Preparation:

Weigh the mouse to determine the correct injection volume.
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Properly restrain the mouse, ensuring the abdomen is accessible. The "three-fingers"

restraint method is commonly used.[1]

Injection:

Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.[1]

Tilt the mouse's head downwards to move the abdominal organs cranially.[1]

Insert the needle, bevel up, at a 30-45° angle into the peritoneal cavity.[1]

Aspirate briefly to ensure the needle has not entered a blood vessel or organ.

Slowly and steadily inject the calculated volume of the (R)-TAPI-2 solution.

Post-injection Monitoring:

Return the mouse to its cage and monitor for any signs of distress, such as lethargy,

ruffled fur, or abdominal swelling.

Protocol 2: Subcutaneous (SC) Administration of (R)-
TAPI-2 in Rats
Objective: To provide a sustained release of (R)-TAPI-2 for long-term efficacy studies.

Materials:

(R)-TAPI-2

Vehicle (e.g., sterile saline, phosphate-buffered saline (PBS), or an oil-based depot)

Sterile syringes (1 mL) and needles (23-25 gauge)

70% ethanol for disinfection

Animal scale

Appropriate animal restraint device
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Procedure:

Preparation of Dosing Solution:

Prepare the (R)-TAPI-2 solution in a suitable sterile vehicle as described in Protocol 1.

Animal Preparation:

Weigh the rat to calculate the injection volume.

Restrain the rat securely.

Injection:

Select an injection site, typically in the loose skin over the back, between the shoulder

blades.

Disinfect the area with 70% ethanol.

Lift a fold of skin to create a "tent."

Insert the needle into the base of the skin tent, parallel to the body.

Aspirate to check for blood. If none appears, inject the solution.

Post-injection Monitoring:

Return the rat to its cage and observe for any local reactions at the injection site (e.g.,

swelling, redness) or systemic adverse effects.

Mandatory Visualization
Signaling Pathways of (R)-TAPI-2
(R)-TAPI-2 primarily acts by inhibiting ADAM17, which in turn prevents the shedding of various

transmembrane proteins. This inhibition disrupts downstream signaling cascades crucial for cell

proliferation, survival, and inflammation.
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Caption: (R)-TAPI-2 inhibits ADAM17, blocking cleavage of TNF-α, TGF-α, and Notch, thereby

reducing inflammation and cell proliferation.

Experimental Workflow for In Vivo Efficacy Study
This workflow outlines the key steps in a typical preclinical study evaluating the anti-tumor

efficacy of (R)-TAPI-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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